Cas no 1227511-48-9 (4-bromo-3-chloro-1H-pyridin-2-one)

4-Bromo-3-chloro-1H-pyridin-2-one is a halogenated pyridinone derivative with significant utility in synthetic organic chemistry and pharmaceutical research. Its bromo and chloro substituents enhance reactivity, making it a versatile intermediate for nucleophilic substitution and cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The compound’s rigid heterocyclic structure facilitates the synthesis of complex molecules, including bioactive compounds and agrochemicals. It is particularly valued for its stability under standard conditions and compatibility with a range of reaction protocols. This compound is commonly employed in the development of pharmacophores and as a building block for tailored molecular frameworks in medicinal chemistry.

4-bromo-3-chloro-1H-pyridin-2-one structure

1227511-48-9 structure

Product Name:4-bromo-3-chloro-1H-pyridin-2-one

CAS No:1227511-48-9

MF:C₅H₃BrClNO

MW:208.440419435501

MDL:MFCD16606313

CID:2618117

PubChem ID:72212800

Update Time:2025-06-07

4-bromo-3-chloro-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-bromo-3-chloro-1H-pyridin-2-one
- AT12833
- DB-167343
- 839-628-2
- 4-BROMO-3-CHLOROPYRIDIN-2-OL
- SCHEMBL19785546
- AB70927
- Z1269109671
- 4-Bromo-3-chloropyridin-2(1H)-one
- 1227511-48-9
- 4-BROMO-3-CHLORO-2-HYDROXYPYRIDINE
- 4-Bromo-3-chloro-2(1h)-pyridinone
- SCHEMBL22980311
- EN300-6491535
- MDL： MFCD16606313
- Inchi： 1S/C5H3BrClNO/c6-3-1-2-8-5(9)4(3)7/h1-2H,(H,8,9)
- InChI Key： PHWLANGMUVIMBE-UHFFFAOYSA-N
- SMILES： BrC1C=CNC(C=1Cl)=O

Computed Properties

Exact Mass: 206.90865g/mol
Monoisotopic Mass: 206.90865g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 29.1Å²

4-bromo-3-chloro-1H-pyridin-2-one Pricemore >>

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